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Compound of Interest

Compound Name: 2-Amino-5-fluoronicotinonitrile

Cat. No.: B1286859 Get Quote

An In-Depth Technical Guide to 2-Amino-5-
fluoronicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, synthesis, and biological significance of 2-Amino-5-
fluoronicotinonitrile. The information is intended for professionals in research and

development, particularly in the fields of medicinal chemistry and drug discovery.

Material Safety Data Sheet (MSDS)
The following tables summarize the key safety and property data for 2-Amino-5-
fluoronicotinonitrile, compiled from publicly available Safety Data Sheets (SDS). It is

imperative to consult the original SDS from your supplier before handling this compound.

Physical and Chemical Properties
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Property Value Source

CAS Number 801303-22-0 [1]

Molecular Formula C₆H₄FN₃ [1]

Molecular Weight 137.12 g/mol

Appearance Solid, white powder [1]

Purity ≥95% [1]

Storage Temperature

Room temperature, keep in a

dark place under an inert

atmosphere.

[1]

Hazard Identification
Hazard Statement Code Description

Causes serious eye irritation H319 [1]

May cause an allergic skin

reaction
H317 [1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Skin Contact Wash with plenty of soap and water.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Ingestion
Wash out mouth with copious amounts of water

for at least 15 minutes. Seek medical attention.

Handling and Storage
Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Use only in a well-

ventilated area. Wear protective gloves,

protective clothing, and eye/face protection.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store in a cool, dark place

under an inert atmosphere.

Personal Protective Equipment
Type Specification

Eye/Face Protection Wear safety glasses with side-shields.

Skin Protection
Wear chemical-resistant gloves and laboratory

clothing.

Respiratory Protection
Use a NIOSH-approved respirator with an

appropriate cartridge.
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Experimental Protocols
While a specific, detailed, step-by-step synthesis protocol for 2-Amino-5-fluoronicotinonitrile
is not readily available in the public domain, a plausible synthetic route can be inferred from the

preparation of its precursors and related compounds. The following protocol is a composite

methodology based on the synthesis of similar structures.

Synthesis of 2-Amino-5-fluoronicotinonitrile
This proposed synthesis involves the amination of a chlorinated precursor.

Materials:

2-Chloro-5-fluoronicotinonitrile

Aqueous ammonia (e.g., 28-30% solution)

A suitable solvent (e.g., 1,4-dioxane or N,N-Dimethylformamide)

Reaction vessel (pressure-rated if necessary)

Magnetic stirrer and heating mantle

Standard laboratory glassware for workup and purification

Purification system (e.g., column chromatography)

Methodology:

Reaction Setup: In a suitable reaction vessel, dissolve 2-Chloro-5-fluoronicotinonitrile in the

chosen solvent.

Amination: Add an excess of aqueous ammonia to the solution. The reaction may require

heating under pressure to proceed at a reasonable rate. The specific temperature and

reaction time will need to be optimized, but a starting point could be heating at 100-150 °C

for several hours.
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Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,

such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS), until the starting material is consumed.

Workup: After the reaction is complete, cool the mixture to room temperature. If a precipitate

has formed, it may be the desired product. The solvent can be removed under reduced

pressure. The crude product can then be partitioned between an organic solvent (e.g., ethyl

acetate) and water. The organic layer should be washed with brine, dried over anhydrous

sodium sulfate, and concentrated.

Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 2-
Amino-5-fluoronicotinonitrile.

Characterization: Confirm the identity and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Synthesis of 2-Aminonicotinonitrile Derivatives as
Autophagy Inducers
The following protocol is adapted from the supplementary information of a study on novel 2-

aminonicotinonitrile derivatives with autophagy-inducing activity. This provides a general

method for the synthesis of derivatives from a 2-aminonicotinonitrile core structure.

General Procedure for the Synthesis of 2-Aminonicotinonitrile Derivatives:

A mixture of the starting 2-aminonicotinonitrile scaffold, an appropriate aldehyde or ketone,

and a catalyst (e.g., piperidine or another suitable base) in a solvent such as ethanol or

methanol is stirred at a specific temperature (e.g., room temperature or reflux) for a

designated time.

The progress of the reaction is monitored by TLC.

Upon completion, the reaction mixture is cooled, and the resulting precipitate is collected by

filtration, washed with a cold solvent (e.g., ethanol), and dried to afford the crude product.

Further purification can be achieved by recrystallization or column chromatography.
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Biological Activity and Signaling Pathways
Recent research has highlighted the potential of 2-aminonicotinonitrile derivatives as inducers

of autophagy, a cellular process of degradation and recycling of cellular components that is

crucial for cellular homeostasis. Dysregulation of autophagy has been implicated in various

diseases, including cancer and neurodegenerative disorders.

A study on novel 2-aminonicotinonitrile derivatives demonstrated their ability to induce

autophagy in gastric cancer cells. The mechanism of action was found to involve the activation

of the EGFR-mediated RAS-RAF1-MAP2K-MAPK1/3 signaling pathway.

EGFR-Mediated Autophagy Induction
The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that, upon activation

by its ligands, initiates a cascade of downstream signaling events. The RAS-RAF-MEK-ERK

(MAPK) pathway is a key downstream effector of EGFR signaling, regulating cellular processes

such as proliferation, differentiation, and survival. The study on 2-aminonicotinonitrile

derivatives suggests that these compounds can modulate this pathway to induce autophagy,

leading to apoptosis in cancer cells.

Below is a diagram illustrating the proposed signaling pathway.
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Caption: EGFR-mediated signaling pathway activated by a 2-aminonicotinonitrile derivative.
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Experimental Workflow for Assessing Autophagy
The following is a generalized workflow for evaluating the autophagy-inducing activity of a

compound, based on common experimental techniques.

1. Cell Culture
(e.g., Cancer Cell Line)

2. Treat cells with
2-Amino-5-fluoronicotinonitrile derivative

3. Western Blot Analysis
(e.g., for LC3-II, p62)

4. Fluorescence Microscopy
(e.g., GFP-LC3 puncta formation)

5. Data Analysis and
Quantification

Click to download full resolution via product page

Caption: Workflow for assessing compound-induced autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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